Cas no 1909308-73-1 (2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride
• CAS No: 1909308-73-1
• MDL: MFCD29060544
• CID: 4628549
• PubChem ID: 121553601
• Update Time: 2025-05-20

2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride

• MDL： MFCD29060544

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride

2-(1-Methyl-1H-Pyrazol-5-yl)Propanoic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No 1909308-73-1, commonly referred to as 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related fields. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with this compound.

The chemical structure of 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride is characterized by a pyrazole ring substituted with a methyl group at position 1 and a propanoic acid group at position 5. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and reactivity in various chemical reactions. The propanoic acid group introduces carboxylic acid functionality, which can participate in hydrogen bonding and other intermolecular interactions, making this compound versatile in its chemical behavior.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for anti-inflammatory drug development.

The synthesis of 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride involves a multi-step process that typically begins with the preparation of the pyrazole ring. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones and hydrazines to form pyrazole derivatives. Subsequent functionalization steps, such as alkylation or acylation, are employed to introduce the propanoic acid group and other substituents as needed.

In terms of pharmacokinetics, studies have shown that 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride demonstrates favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently makes it a promising candidate for systemic drug delivery. Furthermore, recent investigations into its metabolic pathways have revealed that the compound undergoes phase II conjugation reactions, which enhances its clearance from the body and reduces the risk of toxicity.

The biological activity of 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride has been extensively studied in vitro and in vivo models. Experimental data indicate that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of central nervous system disorders such as anxiety and depression. Preclinical trials have also shown that it possesses neuroprotective properties, potentially making it useful in neurodegenerative diseases.

From an environmental perspective, the ecological impact of 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride has been evaluated through biodegradation studies. Results suggest that the compound undergoes rapid microbial degradation under aerobic conditions, indicating its low environmental persistence and reduced risk to ecosystems.

In conclusion, 2-(1-methyl-1H-pyrazol-5-yl)propanoic acid hydrochloride (CAS No 190930873) is a versatile compound with significant potential in pharmaceutical applications. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in advancing modern medicine.